Cas no 42160-40-7 (4-(3,4-dichlorophenyl)butan-2-one)

4-(3,4-dichlorophenyl)butan-2-one structure

42160-40-7 structure

Product Name:4-(3,4-dichlorophenyl)butan-2-one

CAS No:42160-40-7

MF:C₁₀H₁₀Cl₂O

MW:217.091801166534

CID:2113861

PubChem ID:24261383

Update Time:2025-04-21

4-(3,4-dichlorophenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

- 4-(3,4-dichlorophenyl)-2-Butanone
- 4-(3,4-dichlorophenyl)butan-2-one
- 42160-40-7
- SCHEMBL4718026
- W12660
- SBA16040
- DA-22751
- EN300-65775
- BS-41983
- CS-0035638
- Z406376846
- AKOS009390602
- DTXSID50640551
- MFCD09891026
- RXNXKXOMYIFHQK-UHFFFAOYSA-N
- MDL： MFCD09891026
- Inchi： 1S/C10H10Cl2O/c1-7(13)2-3-8-4-5-9(11)10(12)6-8/h4-6H,2-3H2,1H3
- InChI Key： RXNXKXOMYIFHQK-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)CCC(C)=O)Cl

Computed Properties

Exact Mass: 216.0108703g/mol
Monoisotopic Mass: 216.0108703g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 17.1Å²

4-(3,4-dichlorophenyl)butan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	D483145-25mg	4-(3,4-dichlorophenyl)butan-2-one	42160-40-7		25mg	$ 70.00	2022-06-05
TRC	D483145-50mg	4-(3,4-dichlorophenyl)butan-2-one	42160-40-7		50mg	$ 95.00	2022-06-05
TRC	D483145-250mg	4-(3,4-dichlorophenyl)butan-2-one	42160-40-7		250mg	$ 365.00	2022-06-05
eNovation Chemicals LLC	Y1261110-100mg	4-(3,4-dichlorophenyl)butan-2-one	42160-40-7	95%	100mg	$365	2024-06-06
eNovation Chemicals LLC	Y1261110-250mg	4-(3,4-dichlorophenyl)butan-2-one	42160-40-7	95%	250mg	$505	2024-06-06
eNovation Chemicals LLC	Y1261110-1g	4-(3,4-dichlorophenyl)butan-2-one	42160-40-7	95%	1g	$1015	2024-06-06
Enamine	EN300-65775-0.05g	4-(3,4-dichlorophenyl)butan-2-one	42160-40-7	95.0%	0.05g	$152.0	2025-02-20
Enamine	EN300-65775-0.1g	4-(3,4-dichlorophenyl)butan-2-one	42160-40-7	95.0%	0.1g	$227.0	2025-02-20
Enamine	EN300-65775-0.25g	4-(3,4-dichlorophenyl)butan-2-one	42160-40-7	95.0%	0.25g	$323.0	2025-02-20
Enamine	EN300-65775-0.5g	4-(3,4-dichlorophenyl)butan-2-one	42160-40-7	95.0%	0.5g	$510.0	2025-02-20

4-(3,4-dichlorophenyl)butan-2-one Related Literature

1. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
3. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
4. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
5. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378

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